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Compound of Interest

Compound Name: (R)-1-Cyclopropylethylamine
CAS No.: 6240-96-6
Cat. No.: B1588663

Get Quote

Structural Dynamics, Synthetic Utility, and
Applications in Medicinal Chemistry

Executive Summary

(R)-1-Cyclopropylethylamine (CAS: 6240-96-6) represents a privileged chiral building block in
modern medicinal chemistry. Distinguished by the unique electronic properties of the
cyclopropy! ring—specifically its high ring strain (~27.5 kcal/mol) and

-character (Walsh orbitals)—this moiety serves as a critical pharmacophore for modulating
metabolic stability and potency in drug candidates.[1] This guide provides a comprehensive
technical analysis of its molecular architecture, scalable asymmetric synthesis, and application
in the development of next-generation therapeutics, including ROR

modulators and antiviral agents.

Molecular Architecture & Stereochemistry

The structural distinctiveness of (R)-1-cyclopropylethylamine arises from the interplay
between the strained cyclopropane ring and the adjacent chiral amine center.
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1.1 Cyclopropyl Electronic Effects

Unlike aliphatic alkyl chains, the cyclopropane ring exhibits significant

-like character due to the bent bonds (banana bonds) formed by the overlap of

-hybridized orbitals. This electronic configuration allows the ring to conjugate with adjacent
-systems or lone pairs, influencing the basicity of the adjacent amine.

e Ring Strain: The ~60° bond angles create significant torsional strain, making the ring reactive
towards ring-opening under harsh acidic conditions, yet stable enough to survive standard
metabolic oxidation (e.g., CYP450).

o Conformation: The "bisected" conformation is generally preferred, where the C-N bond aligns
to bisect the cyclopropyl C-C-C angle, maximizing hyperconjugative stabilization.

1.2 Stereochemical Designation
The (R)-configuration at the
-carbon is critical for biological recognition. In many kinase inhibitors and GPCR ligands, the

(R)-methyl group directs the cyclopropyl moiety into a specific hydrophobic pocket, enhancing
binding affinity by orders of magnitude compared to the (S)-enantiomer or racemate.

Synthetic Pathways & Process Chemistry

Scalable access to enantiopure (R)-1-cyclopropylethylamine is achieved primarily through
two robust methodologies: Asymmetric Reductive Amination (Chemical) and Lipase-Catalyzed
Kinetic Resolution (Biocatalytic).

Method A: Asymmetric Reductive Amination (Industrial
Standard)

This pathway utilizes a chiral auxiliary, typically (S)-(-)-1-phenylethylamine, to induce
diastereoselectivity during the condensation with cyclopropyl methyl ketone.

Mechanism:
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e Condensation: Cyclopropyl methyl ketone reacts with (S)-1-phenylethylamine to form a chiral

imine.
e Reduction: The imine is reduced (e.g., using Raney Ni/H

or NaBH

), yielding a diastereomeric secondary amine. The steric bulk of the auxiliary directs the
hydride attack.

e Hydrogenolysis: The chiral auxiliary is cleaved via catalytic hydrogenation (Pd/C), liberating
the desired primary (R)-amine with high enantiomeric excess (ee >98%).

Method B: Enzymatic Kinetic Resolution

Racemic 1-cyclopropylethylamine can be resolved using lipases (e.g., Candida antarctica
Lipase B) which selectively acylate the (R)-enantiomer (or (S)-enantiomer depending on the
enzyme), allowing separation of the amide from the unreacted amine.

Cyclopropyl Methyl Ketone Condensation
(Achiral Precursor) w* Stereoselective Reduction - _ Hydrogenolysis .
Chiral Imine Intermediate (NaBH4 or H2/Raney Ni) > DlasFereomenc Amine (Pd/C, H2, 50 psi) > (R)-1-Cyclopropylethylamine
/ (Separation of Diastereomers) (>99% ee)

(S)-(-)-1-Phenylethylamine
(Chiral Auxiliary)

Figure 1: Industrial Asymmetric Synthesis Route via Chiral Auxiliary

Click to download full resolution via product page

Physicochemical Properties & Characterization

Accurate characterization is vital for ensuring the integrity of this volatile chiral amine.

Table 1: Key Physicochemical Specifications
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Property Specification Notes
CAS Number 6240-96-6 (R)-isomer specific
C
Molecular Formula H MW: 85.15 g/mol
N
Appearance Colorless liquid Volatile, amine-like odor
Boiling Point 100-105 °C At 760 mmHg
Density ~0.82 g/mL At 25 °C
Chirality (R)-enantiomer Confirmed via Chiral HPLC/GC
Solubility Miscible in water, EtOH Forms stable HCI salts

Spectroscopic Signature (*H NMR in CDCIs)
o Cyclopropyl Ring: Characteristic high-field multiplets between

0.2 — 0.6 ppm (4H).
e Methine (CH-N): A quartet/multiplet around

2.0 — 2.5 ppm, coupling with the methyl group and cyclopropyl proton.
e Methyl Group: A doublet at

~1.0 ppm.

o Amine (NH2): Broad singlet, chemical shift varies with concentration/solvent (typically

1.0 - 1.5 ppm).

Applications in Drug Discovery[1]

The (R)-1-cyclopropylethylamine moiety acts as a bioisostere for isopropyl or tert-butyl
groups, offering reduced lipophilicity and improved metabolic stability.
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4.1 Therapeutic Areas[1]
« ROR

Modulators: Used in the synthesis of substituted pyrazinones for treating autoimmune
diseases (psoriasis, rheumatoid arthritis). The chiral center ensures precise orientation within
the ligand-binding domain.

» Antivirals: Incorporated into HCV NS5B polymerase inhibitors to occupy hydrophobic
pockets without incurring the metabolic penalty of aliphatic chains.

o Calcimimetics: Analogs of Cinacalcet utilize this motif to modulate the calcium-sensing
receptor (CaSR).

(R)-1-Cyclopropylethylamine
Scaffold

Stereocenter

Chiral Selectivity
(R-isomer fits hydrophobic pocket)
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RORYy Modulators
(Autoimmune)
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Metabolic Stability
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High Potency
(Walsh Orbital Interactions)

Calcimimetics
(CaSR Modulation)
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Figure 2: Pharmacophore Utility in Drug Design

Click to download full resolution via product page

Experimental Protocol: Synthesis of (R)-1-
Cyclopropylethylamine HCI

Objective: Synthesis of the hydrochloride salt to ensure stability and enantiomeric purity.
Reagents:

o Cyclopropyl methyl ketone (1.0 eq)[2]
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(S)-(-)-1-Phenylethylamine (1.05 eq)

Titanium(lV) isopropoxide (1.2 eq)

Sodium borohydride (1.5 eq)

Pd/C (10% wi/w, catalytic)

Solvents: THF, Methanol, Ethanol

Step-by-Step Methodology:

e Imine Formation:

o Charge a dry reactor with THF and Cyclopropyl methyl ketone.

o Add (S)-(-)-1-Phenylethylamine followed by dropwise addition of Ti(OiPr)

at 0°C.

o Stir at ambient temperature for 12—-18 hours. Monitor by TLC/GC for disappearance of
ketone.

e Reduction:
o Cool the mixture to -10°C.
o Add NaBH

portion-wise (Caution: Exothermic, gas evolution).

o Quench with NaOH (1M), filter off titanium salts, and extract with ethyl acetate.

o Concentrate to obtain the diastereomeric secondary amine. Optional: Crystallize the salt
(e.g., mandelate) to upgrade diastereomeric ratio.

e Hydrogenolysis (Debenzylation):

o Dissolve the secondary amine in Ethanol/Acetic acid.
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o Add Pd/C catalyst.
o Hydrogenate at 50 psi and 50°C for 24 hours.

o Filter catalyst and concentrate.

» Salt Formation:

o Dissolve the crude oil in diethyl ether.

o Bubble anhydrous HCI gas or add HCI in dioxane at 0°C.

o Filter the white precipitate ((R)-1-Cyclopropylethylamine HCI) and dry under vacuum.
Quality Control:
e Purity: >98% by HPLC.

o Chiral Purity: >99% ee (determined by Chiral GC using a cyclodextrin-based column).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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